1-{[2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid

• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol
• IUPAC Name: 1-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazole-5-carbonyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C19H22N2O5S/c1-11-16(18(22)21-8-6-12(7-9-21)19(23)24)27-17(20-11)13-4-5-14(25-2)15(10-13)26-3/h4-5,10,12H,6-9H2,1-3H3,(H,23,24)
• InChI Key: GDUMQSNCCIJJDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=C(C=C2)OC)OC)C(=O)N3CCC(CC3)C(=O)O

Description

The compound 1-{[2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid is a synthetic small molecule featuring a piperidine-4-carboxylic acid core linked to a substituted 1,3-thiazole ring. The thiazole moiety is substituted at position 2 with a 3,4-dimethoxyphenyl group and at position 4 with a methyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{[2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid typically involves multi-step organic reactions. One common approach is to start with the synthesis of the thiazole ring, followed by the introduction of the dimethoxyphenyl group and the piperidine ring. The final step involves the formation of the carboxylic acid group.

Industrial Production Methods: Industrial production methods for this compound may involve optimizing the reaction conditions to increase yield and purity. This can include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions: 1-{[2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

1-{[2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid has several scientific research applications:

Chemistry: The compound is used as a building block in organic synthesis to create more complex molecules.

Biology: It may be studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Researchers are exploring its potential as a pharmaceutical intermediate for drug development.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-{[2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Features

The following table summarizes key structural differences between the target compound and its analogs:

Compound Name	Heterocycle	Aryl Substituent	Linker Group	Piperidine Modifications	Reference
1-{[2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid (Target)	Thiazole	3,4-Dimethoxyphenyl	Carbonyl	None	N/A
1-{[2-(4-Isopropylphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperidine-4-carboxylic acid	Oxazole	4-Isopropylphenyl	Methyl	None
1-{[2-(4-Ethylphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperidine-4-carboxylic acid	Oxazole	4-Ethylphenyl	Methyl	None
1-{[5-Methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}piperidine-4-carboxylic acid	Oxazole	3-Methylphenyl	Methyl	None
1-[(4-Methyl-1,3-thiazol-5-yl)sulfonyl]-piperidine-4-carboxylic Acid	Thiazole	None (sulfonyl group at C5)	Sulfonyl	None

Key Observations :

• Heterocycle : The target compound uses a thiazole ring, which contains a sulfur atom, compared to oxazole analogs (oxygen instead of sulfur). Thiazoles generally exhibit enhanced metabolic stability and stronger π-π stacking interactions due to sulfur’s polarizability .
• Aryl Substituents : The 3,4-dimethoxyphenyl group in the target compound provides electron-donating methoxy groups, which may enhance solubility and receptor binding compared to alkyl-substituted analogs (e.g., 4-isopropylphenyl in ).

Physicochemical Properties

The table below compares physicochemical properties inferred from analogs:

Property	Target Compound (Inferred)	1-{[2-(4-Ethylphenyl)-5-methyl-oxazol-4-yl]methyl}piperidine-4-carboxylic acid	1-[(4-Methylthiazol-5-yl)sulfonyl]-piperidine-4-carboxylic Acid
Molecular Weight	~415–430 g/mol	328.4 g/mol	~330–350 g/mol
XLogP3	~2.5–3.5 (due to methoxy groups)	0.8	1.2–1.5
Hydrogen Bond Donors	1 (carboxylic acid)	1	1
Hydrogen Bond Acceptors	6–7	5	5–6
Topological Polar Surface Area	~90–100 Ų	66.6 Ų	~80–90 Ų

Key Observations :

• The target compound’s 3,4-dimethoxyphenyl group increases hydrophilicity (lower XLogP3) compared to alkyl-substituted analogs but retains moderate lipophilicity for membrane permeability.
• A higher polar surface area (due to methoxy and carbonyl groups) may limit blood-brain barrier penetration compared to methyl-linked oxazoles .

Biological Activity

The compound 1-{[2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid is a thiazole-based derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties and mechanisms of action, supported by relevant data and case studies.

Chemical Structure and Properties

The compound features a thiazole ring system, which is known for its diverse biological activities. The presence of the 3,4-dimethoxyphenyl group and the piperidine moiety contributes to its lipophilicity and potential interactions with biological targets.

Biological Activity Overview

The biological activity of this compound has been explored in various studies, particularly concerning its antitumor , anticonvulsant , and antimicrobial properties. Below is a summary of key findings:

Antitumor Activity

Research indicates that thiazole derivatives exhibit significant anticancer effects. For instance, compounds similar to the target compound have shown promising results against several cancer cell lines. A study reported that thiazole derivatives with specific substitutions exhibited IC50 values ranging from 1.35 to 4.00 μM against Mycobacterium tuberculosis .

Anticonvulsant Activity

Thiazoles have also been investigated for their anticonvulsant properties. A structure-activity relationship (SAR) analysis highlighted that the presence of methoxy groups in the phenyl ring enhances anticonvulsant efficacy . This suggests that our compound may possess similar properties due to its structural features.

Antimicrobial Activity

Thiazole derivatives have shown significant antimicrobial activity against various pathogens. The presence of electron-withdrawing groups has been linked to increased potency against bacterial strains .

Case Studies

Several studies have evaluated the biological effects of thiazole derivatives similar to 1-{[2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid:

• Anticancer Efficacy : In vitro studies demonstrated that thiazole-containing compounds inhibited cell proliferation in HeLa and CEM cells with IC50 values significantly lower than traditional chemotherapeutics .
• Anticonvulsant Testing : A compound structurally related to our target was tested in animal models for anticonvulsant activity, showing a notable reduction in seizure frequency .
• Antimicrobial Studies : Thiazole derivatives were tested against Staphylococcus aureus and E. coli, revealing minimum inhibitory concentrations (MIC) as low as 8 μg/mL , indicating strong antibacterial potential .

Data Tables

Biological Activity	IC50/ED50 Values	Reference
Antitumor (HeLa)	1.35 - 4.00 μM
Anticonvulsant	ED50 = 20 mg/kg
Antimicrobial (E. coli)	MIC = 8 μg/mL